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Introduction
CysHHC10 is a synthetic antimicrobial peptide (AMP) that has demonstrated significant

efficacy against a range of both Gram-positive and Gram-negative bacteria. This document

provides a comprehensive overview of its sequence, structural properties, and functional

characteristics, with a focus on its potential applications in combating drug-resistant infections.

It is important to note that CysHHC10 is a synthetically designed peptide and not a naturally

occurring protein.

Sequence and Physicochemical Properties
The primary amino acid sequence of CysHHC10 is fundamental to its antimicrobial activity. The

sequence and key properties are summarized below.

Property Value

Sequence CKRWWKWIRW-NH2

CAS Number 1408311-03-4[1]

The sequence is rich in tryptophan (W) and arginine (R) residues, a common feature in

antimicrobial peptides that contributes to their interaction with and disruption of bacterial
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membranes. The C-terminal amidation (-NH2) is a common modification in synthetic peptides

to increase stability by protecting against carboxypeptidases.

Antimicrobial Activity
CysHHC10 exhibits potent antimicrobial activity against various bacterial strains. The minimum

inhibitory concentration (MIC) values, which represent the lowest concentration of the peptide

that inhibits the visible growth of a microorganism, are presented in the table below.

Bacterial Strain Type MIC (μM)

Escherichia coli Gram-negative 10.1[1]

Pseudomonas aeruginosa Gram-negative 20.2[1]

Staphylococcus aureus Gram-positive 2.5[1]

Staphylococcus epidermidis Gram-positive 1.3[1]

Mechanism of Action
The proposed mechanism of action for CysHHC10 involves its ability to interact with and

disrupt bacterial membranes. This is a hallmark of many antimicrobial peptides. The cationic

nature of the peptide, due to the arginine residues, facilitates its initial electrostatic interaction

with the negatively charged components of bacterial membranes, such as lipopolysaccharides

(LPS) in Gram-negative bacteria and teichoic acids in Gram-positive bacteria. The hydrophobic

tryptophan residues are then thought to insert into the lipid bilayer, leading to membrane

permeabilization, leakage of cellular contents, and ultimately, cell death.

Application in Photodynamic Therapy: The TPI-
CysHHC10 Conjugate
A significant application of CysHHC10 is its use in photodynamic therapy (PDT) when

conjugated with a photosensitizer. One such conjugate, TPI-CysHHC10, combines the

antimicrobial properties of the peptide with the ability of the photosensitizer (TPI) to generate

reactive oxygen species (ROS) upon light irradiation.
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Experimental Workflow for TPI-CysHHC10 Synthesis and
Evaluation
The synthesis and evaluation of the TPI-CysHHC10 conjugate involve a multi-step process.

Synthesis of TPI-CysHHC10

Antimicrobial and Biofilm Evaluation

Synthesis of
TPI Photosensitizer

Thiol-ene Reaction

Solid-Phase Synthesis
of CysHHC10 Peptide

Purification and
Characterization (NMR, HRMS)

Incubation of Bacteria
with TPI-CysHHC10

Conjugate

Light Irradiation
(PDT Group)

Incubation

Dark Control

Analysis of Bacterial Viability
(e.g., Plate Counting, Dead/Alive Staining)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and evaluation of the TPI-CysHHC10
conjugate.

Proposed Mechanism of TPI-CysHHC10 in
Photodynamic Therapy
The enhanced antimicrobial effect of TPI-CysHHC10 in the presence of light is attributed to a

dual-action mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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